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Compound of Interest

Compound Name: Danshenol B

Cat. No.: B1228194

Audience: Researchers, scientists, and drug development professionals.

Introduction: Danshenol B is a bioactive abietane-type diterpenoid isolated from the roots of
Salvia miltiorrhiza Bunge (Danshen), a perennial herb widely used in traditional medicine.[1][2]
This compound has garnered significant interest in the scientific community for its potent
pharmacological activities, including anti-inflammatory and neuroprotective effects.[1] Research
has shown that Danshenol B can alleviate central post-stroke pain by modulating the
PIK3CG/NLRP3 signaling pathway, highlighting its potential as a therapeutic candidate.[3]
These application notes provide a detailed protocol for the preparation, storage, and handling
of Danshenol B stock solutions for experimental use.

Quantitative Data Summary

For ease of reference, the key quantitative data for Danshenol B are summarized in the table
below.
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Parameter Value Source(s)
CAS Number 189308-09-6 [1103114]
Molecular Formula C22H2604 [1]
Molecular Weight 354.40 g/mol [1]

Recommended Solvents

DMSO, Chloroform,
Dichloromethane, Ethyl

Acetate, Acetone

[4]

Stock Solution Storage

Aliguot and store in tightly

sealed vials.

[4]115]

-20°C for up to one month.

[5]

-80°C for up to six months.

[5]

Experimental Workflow for Stock Solution

Preparation

The general workflow for preparing a Danshenol B stock solution involves careful weighing of

the compound, dissolution in an appropriate solvent, aliquoting for single-use, and proper

storage to maintain stability.

1. Weigh 3.54 mg

Danshenol B Powder

Stock Solution Workflow

2.Add 1 mL of
High-Purity DMSO

3. Vortex or Sonicate
Until Fully Dissolved

4. Aliquot into

Single-Use Vials 5. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing Danshenol B stock solution.

Experimental Protocols
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Protocol 1: Preparation of 10 mM Danshenol B Stock
Solution in DMSO

This protocol details the steps to prepare a 10 mM stock solution of Danshenol B, a common
concentration for in vitro studies.[3]

Materials and Equipment:

Danshenol B powder (Purity = 99%)

o Dimethyl sulfoxide (DMSO), anhydrous or cell culture grade

» Analytical balance

e Microcentrifuge tubes or amber glass vials

o Calibrated micropipettes and sterile tips

» \Vortex mixer or sonicator

e Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
Procedure:

e Pre-use Equilibration: Before opening, allow the vial of Danshenol B powder to equilibrate to
room temperature for at least one hour to prevent moisture condensation.[4]

o Calculation:

o To prepare a 10 mM (0.010 mol/L) solution, the required mass is calculated using the
molecular weight (354.40 g/mol ).

o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)
o Mass (mg) = 0.010 mol/L x 0.001 L x 354.40 g/mol x 1000 mg/g = 3.54 mg

* Weighing: Carefully weigh 3.54 mg of Danshenol B powder using an analytical balance and
transfer it into a sterile microcentrifuge tube or vial.
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¢ Dissolution:

o Using a calibrated micropipette, add 1 mL of high-purity DMSO to the tube containing the
Danshenol B powder.[3]

o Securely cap the tube.

e Mixing: Vortex the solution vigorously for 1-2 minutes. If the compound does not dissolve
completely, sonicate the tube in a water bath for 5-10 minutes. To aid solubility, the tube can
be gently warmed to 37°C and agitated.[5]

» Aliquotting: Once the Danshenol B is fully dissolved, dispense the stock solution into
smaller, single-use aliquots (e.g., 10-20 L) in sterile, light-protected microcentrifuge tubes.
This prevents degradation from repeated freeze-thaw cycles.[5]

o Storage: Label the aliquots clearly with the compound name, concentration, and date of
preparation. Store immediately at -20°C for short-term use (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[5]

Protocol 2: Preparation of a Working Solution (Example)

Stock solutions must be diluted to a final working concentration in an appropriate buffer or cell
culture medium before use.

Example: Preparing a 10 uM working solution from a 10 mM stock.
e Thaw a single aliquot of the 10 mM Danshenol B stock solution at room temperature.
e Perform a serial dilution. For a 1:1000 dilution to achieve 10 uM:

o Add 1 pL of the 10 mM stock solution to 999 pL of the desired vehicle (e.g., phosphate-
buffered saline (PBS) for in vivo administration or cell culture medium for in vitro assays).

[3]
» Mix thoroughly by gentle pipetting or brief vortexing.

e The working solution is now ready for immediate use in the experiment. Note that aqueous
solutions should be prepared fresh on the day of use.[4]
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Mechanism of Action: Signaling Pathway

Danshenol B has been identified as an inhibitor of the PIK3CG/NLRP3 signaling pathway. By
targeting Phosphoinositide 3-kinase gamma (PIK3CG), Danshenol B suppresses the
activation of the NLRP3 inflammasome, a key component in the inflammatory response.[3]
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Caption: Danshenol B inhibits the PIK3CG/NLRP3 pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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